Cas no 1007387-81-6 (Ethyl 3-phenyl-6H-thieno[2,3-b]pyrrole-5-carboxylate)

• Product Name: Ethyl 3-phenyl-6H-thieno[2,3-b]pyrrole-5-carboxylate
• CAS No: 1007387-81-6
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 2154019
• Update Time: 2023-08-05

Ethyl 3-phenyl-6H-thieno[2,3-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-phenyl-6H-thieno[2,3-b]pyrrole-5-carboxylate
• Ethyl 3-phenyl-6H-thieno[2,3-b]pyrrole-5-carboxylate

• Inchi： 1S/C15H13NO2S/c1-2-18-15(17)13-8-11-12(9-19-14(11)16-13)10-6-4-3-5-7-10/h3-9,16H,2H2,1H3
• InChI Key： OQWHBCIKOUGKFT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C=C(C(=O)OCC)NC1=2

Computed Properties

• Exact Mass: 271.067
• Monoisotopic Mass: 271.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3